Cas no 105577-07-9 (3-chloro-N-(2,5-dimethylphenyl)-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-(2,5-dimethylphenyl)-1-benzothiophene-2-carboxamide
• CAS No: 105577-07-9
• MF: C₁₇H₁₄ClNOS
• MW: 315.817162036896
• CID: 1155772
• PubChem ID: 606856
• Update Time: 2025-09-23

3-chloro-N-(2,5-dimethylphenyl)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-(2,5-dimethylphenyl)-
• 3-chloro-N-(2,5-dimethylphenyl)-1-benzothiophene-2-carboxamide
• 3-chloro-N-(2,5-dimethylphenyl)benzo[b]thiophene-2-carboxamide
• SR-01000401735-1
• 3-Chloro-N-(2,5-dimethylphenyl)-1-benzothiophene-2-carboxamide #
• JTCBBZRBHFLTFY-UHFFFAOYSA-N
• Benzothiophene-2-carboxamide, 3-chloro-N-(2,5-dimethylphenyl)-
• AG-670/31511047
• MS-8591
• F0095-2450
• AKOS000532545
• SR-01000401735
• 3-Chloro-N-(2, 5-dimethylphenyl)-2-thianaphthenecarboxamide
• 3-Chloro-N-(2,5-dimethylphenyl)-2-thianaphthenecarboxamide
• SCHEMBL6227077
• Oprea1_052938
• Oprea1_329591
• CS-0339558
• 105577-07-9
• EU-0034963

• Inchi： 1S/C17H14ClNOS/c1-10-7-8-11(2)13(9-10)19-17(20)16-15(18)12-5-3-4-6-14(12)21-16/h3-9H,1-2H3,(H,19,20)
• InChI Key： JTCBBZRBHFLTFY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2C=C(C)C=CC=2C)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 315.0484629g/mol
• Monoisotopic Mass: 315.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 57.3Ų